Cas no 33832-98-3 (2-(hydroxymethyl)benzamide)

• Product Name: 2-(hydroxymethyl)benzamide
• CAS No: 33832-98-3
• Molecular Formula: C₈H₉NO₂
• Molecular Weight: 151.16256
• CID: 306849
• PubChem ID: 99176

2-(hydroxymethyl)benzamide Properties

Names and Identifiers

• Benzamide,2-(hydroxymethyl)-
• 2-(hydroxymethyl)benzamide
• O-(HYDROXYMETHYL) BENZAMIDE
• 2-carbamoyl-benzyl alcohol
• 2-hydroxymethylbenzamide
• 2-Hydroxymethyl-benzoesaeure-amid
• 2-hydroxymethyl-benzoic acid amide
• AC1L40PN
• AC1Q4Z5C
• AC1Q5FJ9
• EINECS 251-692-8
• hydroxymethylbenzamide
• NSC191834
• ortho-hydroxymethyl benzamide
• SureCN619877
• DTXSID00187481
• AKOS033207128
• o-Toluamide, alpha-hydroxy-
• Benzamide, 2-(hydroxymethyl)-
• 33832-98-3
• CHEMBL4570478
• NS00029552
• NSC-191834
• NSC 191834
• KD3EGS6MXB
• SCHEMBL619877
• EN300-69851
• RULWBFLPUAFFGY-UHFFFAOYSA-N
• o-hydroxymethylbenzamide
• o-(Hydroxymethyl)benzamide

• InChIKey： RULWBFLPUAFFGY-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9NO2/c9-8(11)7-4-2-1-3-6(7)5-10/h1-4,10H,5H2,(H2,9,11)
• SMILES： OCC1C=CC=CC=1C(N)=O

Computed Properties

• Exact Mass: 151.06337
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 151.063
• Heavy Atom Count: 11
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _0.5
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• LogP: 0.97810
• PSA: 63.32
• Refractive Index: 1.598
• Boiling Point: 181.9±13.0 °C at 760 mmHg
• Melting Point: 16-18 °CEnamineEN300-14285
• Vapor Pressure: 0.8±0.3 mmHg at 25°C
• Flash Point: 55.0±8.6 °C
• Color/Form: No date available
• Density: 0.8±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides